Cas no 8062-15-5 (Lignosulfonic acid)

Lignosulfonic acid, also known as sulfonated lignin. It is a yellowish brown solid with good diffusibility. It is soluble in various pH aqueous solutions, but insoluble in organic solvents. It is a by-product of wood pulp papermaking. Lignosulfonate is an anionic surfactant< Br>

Lignosulfonic acid structure

Lignosulfonic acid structure

Product Name:Lignosulfonic acid

CAS No:8062-15-5

Molecular Formula:C₂₀H₂₆O₁₀S₂

Molecular Weight:490.54444

CID:722856

PubChem ID:24712

Lignosulfonic acid Properties

Names and Identifiers

- Lignosulfonic acid
- 3-(2-hydroxy-3-methoxyphenyl)-2-[2-methoxy-4-(3-sulfopropyl)phenoxy]propane-1-sulfonic acid
- CALCIUM-LIGNIN SULFONATE
- NS00013424
- SCHEMBL21563979
- 8062-15-5
- DTXSID70864136
- +Expand
- InChIKey： FOGYNLXERPKEGN-UHFFFAOYSA-N
- Inchi： InChI=1S/C20H26O10S2/c1-28-18-7-3-6-15(20(18)21)12-16(13-32(25,26)27)30-17-9-8-14(11-19(17)29-2)5-4-10-31(22,23)24/h3,6-9,11,16,21H,4-5,10,12-13H2,1-2H3,(H,22,23,24)(H,25,26,27)
- SMILES： COC1=CC=CC(=C1O)CC(CS(=O)(=O)O)OC2=C(C=C(C=C2)CCCS(=O)(=O)O)OC

Computed Properties

Exact Mass: 490.09673937g/mol
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 10
Rotatable Bond Count: 12
Monoisotopic Mass: 490.09673937g/mol
Heavy Atom Count: 32
Complexity: 758
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.9
Topological Polar Surface Area: 173Å²

Lignosulfonic acid Related Literature

1. Structural diversity and biological relevance of benzenoid and atypical ansamycins and their congeners

Natalia Skrzypczak,Piotr Przybylski Nat. Prod. Rep., 2022,39, 1678-1704
2. Inside front cover

CrystEngComm, 2014,16, 502-502
3. Gold(i)-doped films: new routes for efficient room temperature phosphorescent materials†

Araceli de Aquino,Khai-Nghi Truong,Kari Rissanen,Yongsik Jung,Hyeonho Choi,João Carlos Lima Dalton Trans., 2021,50, 3806-3815
4. Back cover

Chem. Sci., 2020,11, 603-604
5. The natural occurrence of allomucic (allaric) acid: a contribution to the assignment of structure of an insecticidal exotoxin from Bacillus thuringiensis Berliner

J. Chem. Soc. D, 1969, 338b-339
6. Fluorescence probing of the ferric Fenton reaction via novel chelation†

Dhiraj P. Murale,Yoon-Sup Lee,David G. Churchill Chem. Commun., 2014,50, 359-361
7. Triplex molecular beacons for sensitive recognition of melamine based on abasic-site-containing DNA and fluorescent silver nanoclusters†

Ya Wang,Qianqian Sun,Linling Zhu,Junying Zhang,Fengyang Wang,Linlin Lu,Haijun Yu,Zhiai Xu,Wen Zhang Chem. Commun., 2015,51, 7958-7961
8. Solvent screening for a hard-to-dissolve molecular crystal

A. Maiti,P. F. Pagoria,A. E. Gash,T. Y. Han,C. A. Orme,R. H. Gee,L. E. Fried Phys. Chem. Chem. Phys., 2008,10, 5050-5056
9. Results report of apatite fission-track analysis by LA-ICP-MS and its comparison with the conventional external detector method of dating†

Sofía Bordese J. Anal. At. Spectrom., 2022,37, 369-380
10. Understanding in crystallization of polyethylene: the role of boron nitride (BN) particles

Hong Wu,Shaoyun Guo,Yuzhong Wang RSC Adv., 2015,5, 99812-99819

Related Categories

Solvents and Organic Chemicals Organic Compounds Acids/Esters

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